Cas no 1269039-36-2 (1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate)
1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate Chemical and Physical Properties
Names and Identifiers
-
- 1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate
-
- MDL: MFCD18483438
- Inchi: 1S/C12H18N2O2.H2O/c1-13-6-2-3-11(13)9-14-7-4-10(5-8-14)12(15)16;/h2-3,6,10H,4-5,7-9H2,1H3,(H,15,16);1H2
- InChI Key: LTVMRZFJMQTFHL-UHFFFAOYSA-N
- SMILES: C(N1CCC(C(=O)O)CC1)C1=CC=CN1C.O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB265882-1 g |
1-[(1-Methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate; . |
1269039-36-2 | 1g |
€128.10 | 2023-04-26 | ||
| abcr | AB265882-5 g |
1-[(1-Methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate; . |
1269039-36-2 | 5g |
€365.50 | 2023-04-26 | ||
| eNovation Chemicals LLC | Y1250091-5g |
1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate |
1269039-36-2 | 95% | 5g |
$315 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1250091-5g |
1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate |
1269039-36-2 | 95% | 5g |
$315 | 2025-02-21 | |
| abcr | AB265882-1g |
1-[(1-Methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate; . |
1269039-36-2 | 1g |
€137.20 | 2025-02-15 | ||
| abcr | AB265882-5g |
1-[(1-Methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate; . |
1269039-36-2 | 5g |
€381.90 | 2025-02-15 | ||
| 1PlusChem | 1P00J293-1g |
1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate |
1269039-36-2 | 95% | 1g |
$61.00 | 2025-03-01 | |
| 1PlusChem | 1P00J293-5g |
1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate |
1269039-36-2 | 95% | 5g |
$212.00 | 2025-03-01 | |
| A2B Chem LLC | AI88583-1g |
1-[(1-Methyl-1h-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate |
1269039-36-2 | 95% | 1g |
$61.00 | 2024-04-20 | |
| A2B Chem LLC | AI88583-5g |
1-[(1-Methyl-1h-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate |
1269039-36-2 | 95% | 5g |
$212.00 | 2024-04-20 |
1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate
1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate (CAS No. 1269039-36-2): A Comprehensive Overview
1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate (CAS No. 1269039-36-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, often referred to as Methylpyrrole Piperidine Carboxylic Acid Hydrate, has garnered attention due to its unique structural properties and biological activities. This article aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.
Chemical Structure and Properties
The chemical structure of 1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate is characterized by a piperidine ring linked to a methylpyrrole moiety through a methylene bridge, with a carboxylic acid group attached to the piperidine ring. The presence of the hydrate form indicates that the compound can form stable hydrates under certain conditions. The molecular formula of this compound is C14H20N2O2·xH2O, where x represents the number of water molecules in the hydrate form.
The compound exhibits excellent solubility in polar solvents such as water and ethanol, making it suitable for various chemical reactions and biological assays. Its pKa values and other physicochemical properties have been extensively studied, providing valuable insights into its behavior in different environments.
Synthesis Methods
The synthesis of 1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate has been reported using several methodologies. One common approach involves the reaction of 4-piperidinecarboxylic acid with 1-methylpyrrole in the presence of a suitable coupling agent, such as EDC (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). The reaction is typically carried out in a polar aprotic solvent like DMF (dimethylformamide) or DMSO (dimethyl sulfoxide) at room temperature or slightly elevated temperatures.
An alternative synthetic route involves the use of organometallic reagents, such as Grignard reagents or organolithium compounds, to form the desired carbon-carbon bond between the piperidine and pyrrole moieties. This method offers high yields and excellent regioselectivity but requires careful control of reaction conditions to avoid side reactions.
Biological Activities and Applications
1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate has shown promising biological activities in various preclinical studies. One of its key applications is in the field of neuropharmacology, where it has been investigated for its potential as a modulator of neurotransmitter systems. Studies have demonstrated that this compound can interact with serotonin receptors, particularly 5-HT2A, which are involved in mood regulation and cognitive function.
In addition to its neuropharmacological effects, Methylpyrrole Piperidine Carboxylic Acid Hydrate has also been explored for its anti-inflammatory properties. Research has shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.
Recent Research Developments
The latest research on 1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate has focused on elucidating its mechanisms of action and optimizing its pharmacological properties for therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound can selectively target G protein-coupled receptors (GPCRs) involved in pain signaling pathways. This finding opens up new possibilities for developing novel analgesic agents with improved efficacy and reduced side effects.
Another area of active research is the use of this compound as a scaffold for drug discovery. Scientists are exploring structural modifications to enhance its binding affinity to specific targets and improve its pharmacokinetic properties. For example, introducing functional groups such as hydroxyl or amino moieties can significantly enhance the compound's solubility and bioavailability.
Safety Considerations and Future Perspectives
Safety is a critical aspect when considering the potential therapeutic applications of any new compound. Preliminary toxicological studies on Methylpyrrole Piperidine Carboxylic Acid Hydrate have shown that it exhibits low toxicity at therapeutic concentrations. However, further comprehensive safety evaluations are necessary to ensure its long-term safety profile.
In conclusion, 1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate (CAS No. 1269039-36-2) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As our understanding of this compound deepens, it holds great promise for addressing unmet medical needs in various fields of medicine.
1269039-36-2 (1-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-piperidinecarboxylic acid hydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)